Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21344039 4-((4-Chlorophenyl)phenylmethyl)-1-piperazineethanol 109806-71-5 C19H23ClN2O
VC21345520 6-Dehydroprogesterone 1162-56-7 C21H28O2
VC21345518 3,4-Dimethoxyphenethylamine 120-20-7 C10H15NO2
VC21345660 Hydroxydonepezil 197010-20-1 C24H29NO4
VC21345623 7-(4-Bromobutoxy)-quinoline-2(1H)-one 203395-59-9 C13H14BrNO2
VC21345638 Hydroxyebastine 210686-41-2 C32H39NO3
VC21347130 Betamethasone 21-valerate 2240-28-0 C27H37FO6
VC21348654 (6R,7R)-7-amino-8-oxo-3-(1,3,4-thiadiazol-2-ylsulfanylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid 24209-43-6 C10H10N4O3S3
VC21348712 (3R,3aR,6aS)-Hexahydrofuro[2,3-b]furan-3-ol 252873-00-0 C6H10O3
VC21346652 DL-Homocysteine thiolactone hydrochloride 31828-68-9 C4H8ClNOS
VC21347209 1-(4-Amino-3,5-dichlorophenyl)-2-(tert-butylamino)ethanone hydrochloride 37148-49-5 C12H17Cl3N2O
VC21348528 Lapatinib Ditosylate 388082-77-7 C43H42ClFN4O10S3
VC21348727 Sodium 17alpha-estradiol sulfate 56050-04-5 C18H24NaO5S
VC21343943 2-Hydroxy-4,5-dimethoxybenzoic acid 5722-93-0 C9H10O5
VC21345504 (E)-8-Methyl-6-nonenoic acid 59320-77-3 C10H18O2
VC21345655 1-(4-Chlorophenyl)-1-phenylethanol 59767-24-7 C14H13ClO
VC21348690 6-Aminoquinoxaline 6298-37-9 C8H7N3
VC21348650 (20S)-17,20-dihydroxypregn-4-en-3-one 652-69-7 C21H32O3
VC21346623 Cefetamet Pivoxil 65243-33-6 C20H25N5O7S2
VC21348540 Azafenidin 68049-83-2 C15H13Cl2N3O2
VC21345615 ((2R,3S,4S,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate 7075-11-8 C9H14N3O8P
VC21343931 Theophylline EP impurity C 7597-60-6 C7H10N4O3
VC21345902 8-Gingerdione 77334-06-6 C19H28O4
VC21345906 6-Allyl-8beta-carboxyergoline 81409-74-7 C18H20N2O2
VC21345666 Donepezilbenzyl bromide 844694-85-5 C31H36BrNO3